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Compound of Interest

Compound Name: Ido1-IN-12

Cat. No.: B12417963

Efforts to compile a comprehensive technical guide on the Indoleamine 2,3-dioxygenase 1
(IDO1) inhibitor, designated as ldo1-IN-12, have reached an impasse due to the inability to
definitively identify a publicly cataloged compound with this specific name and corresponding
Chemical Abstracts Service (CAS) number.

Intensive searches across chemical databases and scientific literature have not yielded a
specific molecule consistently and uniquely identified as "ldo1-IN-12." While the field of IDO1
inhibition is robust, with numerous compounds under investigation for their therapeutic potential
in oncology and other areas, this particular designation remains elusive.

This lack of a concrete chemical identity, including a CAS number and established structural
information, precludes the fulfillment of the core requirements for an in-depth technical guide.
Without a specific molecular entity, it is impossible to provide accurate and verifiable data
regarding its physicochemical properties, synthesize detailed experimental protocols for its use,
or delineate the precise signaling pathways it modulates.

It is plausible that "ldo1-IN-12" represents an internal compound code used within a specific
research institution or pharmaceutical company that has not yet been disclosed in public-facing
literature. Alternatively, it could be a less common synonym for a known inhibitor or a potential
typographical error in the provided name.

For instance, the scientific literature does contain information on other IDO1 inhibitors with
similar naming conventions, such as "IDO1-IN-19," which has a defined chemical structure and
CAS number (2328099-11-0). Additionally, a compound designated "DX-03-12" has been
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described as a potent IDO1 inhibitor. However, without further clarification, any attempt to
extrapolate data from these or other known inhibitors to "ldo1-IN-12" would be speculative and
scientifically unsound.

To proceed with the development of the requested technical guide, a more specific and
verifiable identifier for "ldo1-IN-12" is required. This could include:

A confirmed Chemical Abstracts Service (CAS) number.

The IUPAC (International Union of Pure and Applied Chemistry) name.

A publicly available chemical structure (e.g., in SMILES or InChl format).

Reference to a specific patent or peer-reviewed scientific publication where the synthesis
and characterization of "ldo1-IN-12" are detailed.

Upon provision of a definitive identifier, a comprehensive technical guide can be developed,
adhering to the original request for structured data presentation, detailed experimental
methodologies, and visual representations of its biological activity.

 To cite this document: BenchChem. [Unraveling the Enigma of Ido1-IN-12: A Technical
Impasse]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417963#ido1-in-12-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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